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Compound of Interest

Compound Name: 3-Isobutylpyridine

CAS No.: 14159-61-6

Cat. No.: B084229

Get Quote

An In-depth Technical Guide on the Core Properties, Synthesis, and Analysis of 3-
Isobutylpyridine for Researchers, Scientists, and Drug Development Professionals.

Introduction
3-Isobutylpyridine, also known as 3-(2-methylpropyl)pyridine, is a heterocyclic aromatic

organic compound. It belongs to the family of alkylpyridines, which are derivatives of pyridine

with an alkyl substituent. This compound is primarily recognized for its potent aromatic qualities

and is utilized as a flavoring agent in the food industry. While its biological activity is not

extensively documented in publicly available research, its structural similarity to other bioactive

pyridine derivatives suggests potential for further investigation in medicinal chemistry and drug

discovery.[1][2]

This technical guide provides a comprehensive overview of 3-isobutylpyridine, including its

chemical and physical properties, plausible synthetic routes, detailed analytical methodologies,

and safety information. The content is tailored for researchers and professionals in chemistry

and drug development who require a detailed understanding of this compound for their work.
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Core Data and Physical Properties
A summary of the key identifiers and physicochemical properties of 3-isobutylpyridine is

presented below. This data is essential for its handling, characterization, and use in

experimental settings.

Identifier/Property Value Reference

CAS Number 14159-61-6 [3][4]

Molecular Formula C₉H₁₃N [5]

Molecular Weight 135.21 g/mol [5]

Appearance Colorless to pale yellow liquid [3]

Odor Strong, aromatic [3]

Boiling Point 184-186 °C (at 760 mmHg)

Density 0.908 g/cm³ at 25 °C

Refractive Index 1.491 at 20 °C

Flash Point 67 °C (153 °F) [3]

Solubility

Soluble in alcohol and other

organic solvents. Limited

solubility in water.

[3]

Synthesis of 3-Isobutylpyridine
While specific, detailed industrial synthesis protocols for 3-isobutylpyridine are proprietary, a

plausible and common method for the synthesis of 3-alkylpyridines involves the reaction of a

pyridine derivative with an appropriate alkylating agent. One potential route is the reaction of 3-

picoline (3-methylpyridine) with a suitable isobutyl precursor.

A general approach for the synthesis of 3-alkylpyridines can be adapted for 3-
isobutylpyridine, such as the Chichibabin pyridine synthesis.[6] This method involves the

condensation reaction of aldehydes, ketones, or α,β-unsaturated carbonyl compounds with
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ammonia or amines. For 3-isobutylpyridine, a potential pathway could involve the reaction of

isobutyraldehyde with acrolein and ammonia over a catalyst.[7][8]

Another general strategy for producing 3-alkylpyridines involves the reaction of acrolein with

ammonia, which is an industrial method.[6] Modifications of this process, for instance, by

introducing another aldehyde like propionaldehyde along with acrolein and ammonia, can yield

3-methylpyridine.[6] A similar principle could be applied to synthesize 3-isobutylpyridine.

Analytical Methodologies
Accurate identification and quantification of 3-isobutylpyridine are crucial for quality control in

its application as a flavoring agent and for research purposes. The primary analytical

techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds like 3-isobutylpyridine, especially in complex matrices such as food products.[9]

[10]

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d.,

0.25 µm film thickness), is suitable for the separation of aromatic compounds.

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

Injector: Split/splitless injector, typically operated in split mode with a split ratio of 50:1 to

prevent column overloading.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase at 10 °C/min to 280 °C.
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Final hold: Hold at 280 °C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Ion Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

For analysis of a pure or concentrated sample, dilute the 3-isobutylpyridine in a volatile

organic solvent such as dichloromethane or methanol to a concentration of approximately 100

µg/mL. For trace analysis in a complex matrix, a sample extraction and concentration step,

such as solid-phase microextraction (SPME) or liquid-liquid extraction, may be necessary.[11]

[12]
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Figure 1. A generalized workflow for the GC-MS analysis of 3-Isobutylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

Both ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of

the hydrogen and carbon atoms in 3-isobutylpyridine, confirming its structure.[13]

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) is a common solvent for non-polar to moderately

polar organic compounds. Other deuterated solvents can be used depending on the
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sample's solubility.

Internal Standard: Tetramethylsilane (TMS) is typically used as the internal standard for

chemical shift referencing (0 ppm).

Sample Preparation:

Dissolve 5-10 mg of 3-isobutylpyridine in approximately 0.6-0.7 mL of deuterated solvent

in a clean, dry vial.

Transfer the solution to a 5 mm NMR tube.

Cap the tube and ensure the solution is free of any solid particles.

The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons on

the pyridine ring and the aliphatic protons of the isobutyl group.[14][15] The ¹³C NMR spectrum

will show distinct signals for each unique carbon atom in the molecule.
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Figure 2. A generalized workflow for the NMR analysis of 3-Isobutylpyridine.

Biological Activity and Signaling Pathways
Currently, there is a lack of substantial published research detailing specific biological activities

or signaling pathway interactions for 3-isobutylpyridine. Its primary application is in the flavor

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.researchgate.net/figure/H-NMR-spectra-of-a-sample-containing-005-M-pyridine_fig2_277980149
https://m.chemicalbook.com/SpectrumEN_110-86-1_1HNMR.htm
https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body-img#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and fragrance industry.[3] However, the pyridine scaffold is a common motif in many

biologically active compounds and approved drugs, where it can be involved in various

biological processes.[1][2] The isobutyl group can influence the molecule's lipophilicity, which

may affect its absorption, distribution, metabolism, and excretion (ADME) properties.

Researchers interested in the potential bioactivity of 3-isobutylpyridine could explore its

effects on various cellular targets, drawing parallels from studies on other 3-alkylpyridine

alkaloids which have shown activities such as antibacterial effects.[16][17] Any investigation

into its biological effects would be breaking new ground in the understanding of this compound.

Safety and Handling
3-Isobutylpyridine should be handled with appropriate safety precautions in a laboratory

setting. It is a combustible liquid and may cause skin, eye, and respiratory irritation.[18][19]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat.

Handling: Use in a well-ventilated area or under a chemical fume hood. Keep away from

heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[18]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information before handling this chemical.[20]

Conclusion
3-Isobutylpyridine is a well-characterized compound with established physical and chemical

properties, primarily utilized as a flavoring agent. This guide provides foundational information

and detailed analytical protocols that are essential for researchers working with this molecule.

While its synthesis can be inferred from general methods for 3-alkylpyridines, and its analytical

characterization is straightforward using standard techniques like GC-MS and NMR, its

biological activity remains largely unexplored. The pyridine moiety is a privileged scaffold in

medicinal chemistry, suggesting that 3-isobutylpyridine could serve as a starting point for the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.thegoodscentscompany.com/data/rw1035991.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8520849/
https://www.mdpi.com/1422-0067/25/17/9503
https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body#3-isobutylpyridine-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC8895759/
https://www.mdpi.com/1660-3397/8/3/483
https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.sigmaaldrich.com/US/en/sds/aldrich/w313203?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/w313203?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2208009&productDescription=3-ISOBUTYLPYRIDINE+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b084229/docs?utm_src=pdf-body#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


design and synthesis of novel compounds with potential therapeutic applications. Further

research is warranted to elucidate any potential biological effects and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/w313203?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2208009&productDescription=3-ISOBUTYLPYRIDINE+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b084229/docs#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b084229/docs#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b084229/docs#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b084229/docs#3-isobutylpyridine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b084229?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

